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Compound of Interest

1,3-Diaminopropane
dihydrochloride

Cat. No.: B083324

Compound Name:

1,3-Diaminopropane Dihydrochloride: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and
experimental protocols related to 1,3-Diaminopropane Dihydrochloride. This compound
serves as a crucial building block in the synthesis of various biologically active molecules and
coordination complexes.

Core Chemical Properties and Structure

1,3-Diaminopropane dihydrochloride is the hydrochloride salt of 1,3-diaminopropane, a
simple aliphatic diamine. The addition of two hydrochloride moieties enhances the compound's
stability and water solubility, making it a versatile reagent in aqueous reaction systems.

Physicochemical Data

The following table summarizes the key physicochemical properties of 1,3-diaminopropane
dihydrochloride.
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Property Value Reference
Molecular Formula C3H12CI2Nz2 [1]
Molecular Weight 147.05 g/mol [1]
Appearance White crystalline powder [2]

Melting Point 246-250 °C

Solubility Soluble in water

Assay >97% to 98% [1]

Structural Information

The chemical structure of 1,3-diaminopropane dihydrochloride is characterized by a central

three-carbon chain with amino groups at positions 1 and 3, each protonated and associated

with a chloride ion.

Identifier String

SMILES C(CN)CN.CI.CI

InChl INChl=1S/C3H10N2.2CIH/c4-2-1-3-5;;/h1-
5H2;2*1H

InChlKey HYOCSVGEQMCOGE-UHFFFAOYSA-N

Experimental Protocols
Synthesis of 1,3-Diaminopropane Dihydrochloride

A common laboratory-scale synthesis involves the reaction of 1,3-diaminopropane with

hydrochloric acid.

Materials:

e 1,3-Diaminopropane

» Concentrated Hydrochloric Acid (HCI)
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Ethanol

Ice bath

Magnetic stirrer and stir bar

Bichner funnel and filter paper

Procedure:

e Dissolve a known amount of 1,3-diaminopropane in ethanol in a flask.
e Cool the flask in an ice bath.

o Slowly add a stoichiometric amount (2 equivalents) of concentrated hydrochloric acid to the
stirred solution. The reaction is exothermic.

o Continue stirring in the ice bath for 30-60 minutes to allow for complete precipitation of the
salt.

o Collect the white precipitate by vacuum filtration using a Blichner funnel.
» Wash the collected solid with cold ethanol to remove any unreacted starting materials.

¢ Dry the product under vacuum to obtain 1,3-diaminopropane dihydrochloride.

Purification

Recrystallization is a standard method for the purification of 1,3-diaminopropane
dihydrochloride.

Procedure:

e Dissolve the crude 1,3-diaminopropane dihydrochloride in a minimum amount of hot
water or an ethanol/water mixture.

 Allow the solution to cool slowly to room temperature.

o Further cool the solution in an ice bath to maximize crystal formation.
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o Collect the purified crystals by vacuum filtration.
e Wash the crystals with a small amount of cold solvent.

e Dry the crystals under vacuum.

Analytical Characterization

The identity and purity of 1,3-diaminopropane dihydrochloride can be confirmed using

various analytical techniques.

Analytical Method Expected Results

Purity can be determined by titration with a

Titration _ _ _
standardized base, such as sodium hydroxide.

The IR spectrum should show characteristic
peaks for N-H stretching (around 3000-3300
cm~1) and C-H stretching (around 2800-3000

cm™i).

Infrared (IR) Spectroscopy

] 1H NMR and 13C NMR spectroscopy can be
Nuclear Magnetic Resonance (NMR) ]
used to confirm the carbon and proton
Spectroscopy
framework of the molecule.

Visualizing the Molecular Relationship

The following diagram illustrates the simple acid-base reaction forming the dihydrochloride salt

from its free base.
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,3-Diaminopropane
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Caption: Formation of 1,3-Diaminopropane Dihydrochloride.

Safety and Handling

1,3-Diaminopropane dihydrochloride is classified as a hazardous substance and requires
careful handling.

GHS Hazard Information

Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 3) H301: Toxic if swallowed.

Acute Toxicity, Dermal (Category 3) H311: Toxic in contact with skin.
Acute Toxicity, Inhalation (Category 3) H331: Toxic if inhaled.

Skin Irritation (Category 2) H315: Causes skin irritation.

Eye Irritation (Category 2A) H319: Causes serious eye irritation.

Specific Target Organ Toxicity — Single ] o
) H335: May cause respiratory irritation.
Exposure (Category 3), Respiratory System

Data sourced from Sigma-Aldrich safety information.

Handling and Storage Recommendations

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves
and safety goggles.

¢ Ventilation: Use in a well-ventilated area or under a chemical fume hood.

o Storage: Store in a tightly closed container in a dry and well-ventilated place. The compound
is hygroscopic.

¢ Incompatibilities: Avoid contact with strong oxidizing agents.

Applications in Research and Development
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1,3-Diaminopropane and its dihydrochloride salt are valuable reagents in organic synthesis and
drug development. They are used in the synthesis of:

e Heterocyclic Compounds: Serving as a key building block for various nitrogen-containing
heterocycles.

» Coordination Complexes: The diamine acts as a bidentate ligand in the formation of metal
complexes.

o Active Pharmaceutical Ingredients (APIs): It is a precursor in the synthesis of certain
pharmaceutical agents. For instance, it has been used in the synthesis of cholinesterase
inhibitors for potential Alzheimer's disease treatment and in the development of thrombosis
inhibitors.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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